molecular formula C12H14O3 B1610919 Ethyl 3-(3-formylphenyl)propanoate CAS No. 110114-05-1

Ethyl 3-(3-formylphenyl)propanoate

Cat. No.: B1610919
CAS No.: 110114-05-1
M. Wt: 206.24 g/mol
InChI Key: VWEFFVXBQNGXTG-UHFFFAOYSA-N
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Description

Ethyl 3-(3-formylphenyl)propanoate is an aromatic ester featuring a propanoate backbone substituted with a 3-formylphenyl group. This compound is of interest in organic synthesis due to its aldehyde functional group, which enables diverse reactivity, such as participation in condensation or nucleophilic addition reactions. For example, methyl 3-(3-formyl-4-hydroxyphenyl)propanoate (compound 1) is synthesized via formylation of methyl 3-(4-hydroxyphenyl)propanoate using paraformaldehyde and MgCl₂ , suggesting analogous methods could apply to the ethyl variant.

Properties

CAS No.

110114-05-1

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

ethyl 3-(3-formylphenyl)propanoate

InChI

InChI=1S/C12H14O3/c1-2-15-12(14)7-6-10-4-3-5-11(8-10)9-13/h3-5,8-9H,2,6-7H2,1H3

InChI Key

VWEFFVXBQNGXTG-UHFFFAOYSA-N

SMILES

CCOC(=O)CCC1=CC(=CC=C1)C=O

Canonical SMILES

CCOC(=O)CCC1=CC(=CC=C1)C=O

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Functional Comparisons

Compound Key Substituent Reactivity/Applications Reference
This compound 3-formylphenyl Synthetic intermediate
Ethyl 3-(methylthio)propanoate Methylthio (-SCH₃) Aroma compound (pineapple)
Ethyl 3-(2-furyl)propanoate Furan ring Electron-deficient diene
Methyl 3-(3-formyl-4-hydroxyphenyl)propanoate Formyl + hydroxyl Formylation intermediate

Table 2: Odor Activity Values (OAVs) of Selected Esters in Pineapple

Compound Pulp (µg·kg⁻¹) Core (µg·kg⁻¹) Contribution to Aroma
Ethyl hexanoate 106.21 48.42 Dominant fruity note
Ethyl 3-(methylthio)propanoate 91.21 42.67 Sulfurous, tropical
This compound N/A N/A Not reported

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